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Compound of Interest

Compound Name: Chk2-IN-1

Cat. No.: B10774967 Get Quote

Essential Safety and Handling Guide for Chk2-IN-1
Disclaimer: A specific Safety Data Sheet (SDS) for Chk2-IN-1 (CAS 724708-21-8) is not

publicly available. Therefore, this guide is based on the precautionary principle, general safety

warnings for similar research chemicals, and standard laboratory best practices. Chk2-IN-1
should be handled as a potentially hazardous substance of unknown toxicity.

This document provides immediate, essential guidance for researchers, scientists, and drug

development professionals on the safe handling, necessary personal protective equipment

(PPE), and disposal of the checkpoint kinase 2 inhibitor, Chk2-IN-1.

Quantitative Data Summary
The following table summarizes the known physicochemical properties of Chk2-IN-1.
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Property Value Source(s)

Molecular Formula C₁₅H₁₃N₅O₂

Molecular Weight 295.30 g/mol

Appearance Solid

CAS Number 724708-21-8 [1][2]

Solubility Soluble in DMSO [1]

IC₅₀ for Chk2 13.5 nM [3]

IC₅₀ for Chk1 220.4 nM [3]

Storage Temperature -20°C [4]

Personal Protective Equipment (PPE)
Given the unknown hazard profile of Chk2-IN-1, a conservative approach to personal

protection is mandatory. The following PPE should be worn at all times when handling the

compound.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Always inspect gloves

for tears or punctures before use and change them frequently, especially if contact with the

substance is suspected.

Eye Protection: Safety glasses with side shields or chemical safety goggles are essential to

protect against splashes or airborne particles.

Body Protection: A standard laboratory coat must be worn and fully fastened. For procedures

with a higher risk of splashes or aerosol generation, consider a chemical-resistant apron

over the lab coat.

Respiratory Protection: While routine handling of small quantities in a well-ventilated area

may not require respiratory protection, a NIOSH-approved respirator is recommended if

there is a risk of generating dust or aerosols, or if working outside of a certified chemical

fume hood.
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Operational and Disposal Plans
A systematic approach to handling Chk2-IN-1 from receipt to disposal is critical to ensure

laboratory safety.

Experimental Workflow for Safe Handling of Chk2-IN-1
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Preparation Phase

Handling & Experimentation

Cleanup & Disposal

1. Don PPE:
Lab Coat, Gloves,

Safety Glasses

2. Prepare Workspace:
Work in a certified

chemical fume hood.

3. Retrieve Chk2-IN-1:
Allow to equilibrate to

room temperature.

4. Weigh Compound:
Use an analytical balance

inside the fume hood.

Proceed to handling

5. Prepare Solution:
Dissolve in appropriate
solvent (e.g., DMSO).

6. Perform Experiment:
Follow established protocols.

7. Decontaminate:
Wipe down surfaces
with 70% ethanol.

Experiment complete

8. Waste Disposal:
Dispose of contaminated
materials in designated

hazardous waste containers.

9. Doff PPE:
Remove gloves and lab coat

before leaving the lab.

10. Hand Hygiene:
Wash hands thoroughly

with soap and water.

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b10774967?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10774967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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